3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol

• IUPAC Name: 3-[3-[(2-fluorophenyl)methylamino]phenyl]propan-1-ol
• InChI: InChI=1S/C16H18FNO/c17-16-9-2-1-7-14(16)12-18-15-8-3-5-13(11-15)6-4-10-19/h1-3,5,7-9,11,18-19H,4,6,10,12H2
• InChI Key: ZPVVVVQCYHHXBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=CC=CC(=C2)CCCO)F
• Molecular Formula: C16H18FNO
• Molecular Weight: 259.32 g/mol

Description

3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol, also known as FPMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol acts as a dopamine D1 receptor agonist and a serotonin 5-HT1A receptor partial agonist. It also inhibits the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. These mechanisms are thought to contribute to its neuroprotective and cognitive-enhancing effects.
Biochemical and Physiological Effects:
3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol has been shown to increase dopamine and norepinephrine levels in the prefrontal cortex and striatum of rats. It also increases acetylcholine release in the hippocampus, which may contribute to its cognitive-enhancing effects. In addition, it has been shown to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol in lab experiments is its ability to cross the blood-brain barrier, allowing for direct effects on the brain. However, its potency and selectivity for dopamine and serotonin receptors may limit its usefulness in certain experiments. Additionally, its potential therapeutic properties may make it difficult to obtain for research purposes.

Future Directions

Future research on 3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol could focus on its potential therapeutic applications for neurological disorders, as well as its effects on other neurotransmitter systems. Studies could also investigate its long-term effects and potential side effects. Finally, research could explore the development of more selective and potent analogs of 3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol for use in lab experiments and potential therapeutic applications.

Synthesis Methods

3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol can be synthesized through a multistep process starting from commercially available materials. The first step involves the reaction of 2-fluorobenzaldehyde with methylamine to produce 2-fluorobenzylamine. This intermediate is then reacted with 3-bromoacetophenone to yield 3-[3-[(2-fluorophenyl)methylamino]phenyl]propan-1-one. Finally, the propanone is reduced with sodium borohydride to produce 3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol.

Scientific Research Applications

3-[3-[(2-Fluorophenyl)methylamino]phenyl]propan-1-ol has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. It has been shown to have neuroprotective effects and enhance cognitive function in animal models.